Cas no 152722-89-9 (D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI))

• Product Name: D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI)
• CAS No: 152722-89-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 99147
• Update Time: 2024-01-24

D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI)
• D-Proline, 4-hydroxy-2-methyl-, (4S)-rel- (9CI)

• Inchi： 1S/C6H11NO3/c1-6(5(9)10)2-4(8)3-7-6/h4,7-8H,2-3H2,1H3,(H,9,10)/t4-,6+/m0/s1
• InChI Key： IWARIVJLIISIED-UJURSFKZSA-N
• SMILES： C(O)(=O)[C@@]1(C)C[C@H](O)CN1

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 329.7±42.0 °C(Predicted)
• pka: 2.23±0.40(Predicted)